2-Ethyl-3-hydroxy-6-methyl-4H-pyran-4-one

• CAS No.: 22639-24-3
• Molecular Formula: C8H10O3
• Molecular Weight: 154.16 g/mol
• IUPAC Name: 2-ethyl-3-hydroxy-6-methylpyran-4-one
• InChI: InChI=1S/C8H10O3/c1-3-7-8(10)6(9)4-5(2)11-7/h4,10H,3H2,1-2H3
• InChI Key: MGVKFOXKPFXROH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)C=C(O1)C)O

Description

2-Ethyl-3-hydroxy-6-methyl-4H-pyran-4-one is a useful research compound. Its molecular formula is C8H10O3 and its molecular weight is 154.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a three necked round bottom flask were combined 28 ml of methanol and 38 ml of water. The solution was cooled to -15° C. and 0.166 mole of 5-methyl-2-(2-hydroxy-propyl)furan (J. Org. Chem., 26, 1673, 1960) and 0.416 mole of chlorine were added simultaneously. During the addition, the reaction was maintained between -16° and -8° C. When addition was completed, the solution was warmed to 80° C. and refluxed for about 3 hours. Upon cooling to room temperature, the pH was adjusted to 2.1 and extracted with chloroform (3×100 ml). The combined organic layers were washed with water, brine and dried over magnesium sulfate. The organic solution was filtered and evaporated to give a thick dark solid. The solid was recrystallized twice from methanol to give 8.06 grams (30% yield) of white solid. Sublimation yielded pure product, m.p. 157°-159° C.